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Levulinic Acid Levulinic Acid Levulinic acid, also known as laevulinsaeure or levulate, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Levulinic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Levulinic acid has been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, levulinic acid is primarily located in the cytoplasm. Levulinic acid can be converted into 5-aminolevulinic acid. Levulinic acid is a sweet, acetoin, and acidic tasting compound that can be found in a number of food items such as alcoholic beverages, cereals and cereal products, fruits, and green vegetables. This makes levulinic acid a potential biomarker for the consumption of these food products.
4-oxopentanoic acid is an oxopentanoic acid with the oxo group in the 4-position. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an oxopentanoic acid. It is a conjugate acid of a 4-oxopentanoate.
Brand Name: Vulcanchem
CAS No.: 123-76-2
VCID: VC0116952
InChI: InChI=1S/C5H8O3/c1-4(6)2-3-5(7)8/h2-3H2,1H3,(H,7,8)
SMILES: CC(=O)CCC(=O)O
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol

Levulinic Acid

CAS No.: 123-76-2

Reference Standards

VCID: VC0116952

Molecular Formula: C5H8O3

Molecular Weight: 116.11 g/mol

Levulinic Acid - 123-76-2

CAS No. 123-76-2
Product Name Levulinic Acid
Molecular Formula C5H8O3
Molecular Weight 116.11 g/mol
IUPAC Name 4-oxopentanoic acid
Standard InChI InChI=1S/C5H8O3/c1-4(6)2-3-5(7)8/h2-3H2,1H3,(H,7,8)
Standard InChIKey JOOXCMJARBKPKM-UHFFFAOYSA-N
SMILES CC(=O)CCC(=O)O
Canonical SMILES CC(=O)CCC(=O)O
Boiling Point 245.5 °C
Density 1.136-1.147 (20°)
Melting Point 33 °C
33.0 °C
Mp 33.5 °
30-33°C
Physical Description DryPowder; Liquid
Liquid
Solid
yellow to brown liquid which may congeal; with mild caramellic odou
Description Levulinic acid, also known as laevulinsaeure or levulate, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Levulinic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Levulinic acid has been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, levulinic acid is primarily located in the cytoplasm. Levulinic acid can be converted into 5-aminolevulinic acid. Levulinic acid is a sweet, acetoin, and acidic tasting compound that can be found in a number of food items such as alcoholic beverages, cereals and cereal products, fruits, and green vegetables. This makes levulinic acid a potential biomarker for the consumption of these food products.
4-oxopentanoic acid is an oxopentanoic acid with the oxo group in the 4-position. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an oxopentanoic acid. It is a conjugate acid of a 4-oxopentanoate.
Related CAS 19856-23-6 (hydrochloride salt)
591-64-0 (calcium salt)
Solubility soluble in water, alcohol, and oil
1 mL in 1 mL 95% alcohol (in ethanol)
Synonyms 3-Acetylpropionic Acid; 3-Oxobutanecarboxylic Acid; 4-Ketovaleric Acid; 4-Oxopentanoic Acid; 4-Oxovaleric Acid; Laevulinic Acid; Levulic Acid; NSC 3716; β-Acetylpropionic Acid; γ-Ketovaleric Acid
Vapor Pressure 0.00 mmHg
PubChem Compound 11579
Last Modified Nov 11 2021
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